Cas no 2172518-19-1 (4-(but-3-yn-1-yl)(methyl)aminobenzoic acid)

• Product Name: 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid
• CAS No: 2172518-19-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6512672
• PubChem ID: 165779816
• Update Time: 2025-07-15

4-(but-3-yn-1-yl)(methyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid
• EN300-1449336
• 4-[(but-3-yn-1-yl)(methyl)amino]benzoic acid
• 2172518-19-1

• Inchi： 1S/C12H13NO2/c1-3-4-9-13(2)11-7-5-10(6-8-11)12(14)15/h1,5-8H,4,9H2,2H3,(H,14,15)
• InChI Key： KEGQGDWECBCMEE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N(C)CCC#C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid

Introduction to 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid (CAS No. 2172518-19-1)

4-(but-3-yn-1-yl)(methyl)aminobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172518-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aminobenzoic acids, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid, particularly the presence of a butynyl group and a methylamino substituent on a benzoic acid core, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The butynyl moiety in 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid introduces a terminal alkyne functionality, which is highly versatile in organic transformations. Alkynes are well-known for their ability to participate in various coupling reactions, such as Sonogashira coupling, which allows for the introduction of aryl or vinyl groups at the triple bond position. This reactivity makes 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid a promising building block for constructing more complex molecular architectures. Additionally, the methylamino group enhances the compound's nucleophilicity, enabling further functionalization through reactions like amide or urea bond formation.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid and its derivatives. Aminobenzoic acids, in general, have been studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The structural motif of 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid suggests that it may exhibit similar biological activities, although this remains to be fully elucidated through rigorous preclinical studies. The alkyne group also opens up possibilities for photochemical applications, as alkynes can be readily converted into azides or cyclopropanes under specific conditions, leading to novel functional materials.

From a synthetic chemistry perspective, 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid serves as an excellent precursor for the preparation of more sophisticated molecules. For instance, it can be used to synthesize heterocyclic compounds by undergoing cyclization reactions with appropriate reagents. The benzoic acid core provides a stable aromatic scaffold that can be further modified through esterification, amidation, or sulfonation to tailor its physicochemical properties for specific applications. These modifications are crucial in drug design, as they can influence solubility, bioavailability, and metabolic stability.

The latest advancements in computational chemistry have also highlighted the importance of 4-(but-3-yn-1-yl)(methyl)aminobenzoic acid in virtual screening and drug discovery campaigns. Molecular modeling studies have demonstrated that this compound can interact with various biological targets due to its flexible structure and multiple functional groups. Such interactions are critical for understanding its potential role as an enzyme inhibitor or receptor modulator. By leveraging high-throughput virtual screening techniques, researchers can identify novel derivatives of 4-(but-3-ylyl)(methyl)aminobenzoic acid with enhanced binding affinity and selectivity.

In conclusion,4-(but--3-ylnl--ylyl)--(methyI)--aminobenZoIc acId (CAS No. 2172518--19--I ) represents a fascinating compound with broad applicability in pharmaceutical research and synthetic organic chemistry Its unique structural features make it a valuable tool for developing new therapeutic agents and functional materials The ongoing exploration of its biological activities and synthetic utility underscores its significance as a research chemical